Cas no 50670-76-3 (4-(4-Ethoxycarbonylphenyl)phenol)

4-(4-Ethoxycarbonylphenyl)phenol is a versatile aromatic compound featuring both phenolic and ester functional groups, making it valuable in organic synthesis and material science applications. Its structure combines a phenol moiety with an ethoxycarbonylphenyl group, offering reactivity for further derivatization, such as ester hydrolysis or electrophilic substitution. This compound is particularly useful as an intermediate in the production of liquid crystals, pharmaceuticals, and advanced polymers. Its well-defined molecular architecture ensures consistent performance in coupling reactions and polymerization processes. The ethoxycarbonyl group enhances solubility in organic solvents, facilitating purification and handling. High purity grades are available to meet stringent research and industrial requirements.
4-(4-Ethoxycarbonylphenyl)phenol structure
50670-76-3 structure
Product Name:4-(4-Ethoxycarbonylphenyl)phenol
CAS No:50670-76-3
MF:C15H14O3
MW:242.269864559174
MDL:MFCD07809563
CID:859294
PubChem ID:4049156
Update Time:2025-11-02

4-(4-Ethoxycarbonylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4'-hydroxy-[1,1'-biphenyl]-4-carboxylate
    • 4´-HYDROXY-4-BIPHENYL-4-CARBOXYLIC ACID ETHYL ESTER
    • 4'-Hydroxy-biphenyl-4-carboxylic acid ethyl ester
    • Ethyl 4'-hydroxy[1,1'-biphenyl]-4-carboxylate
    • 4-(4-Ethoxycarbonylphenyl)phenol
    • 4'-hydroxy-[1,1'-biphenyl]-4-carboxylic acid,ethyl ester
    • 4'-hydroxybiphenyl-4-carboxylic acid ethyl ester
    • Ethyl 4'-hydroxy-4-biphenylcarboxylate
    • ethyl 4'-hydroxy-4-biphneyl carboxylate
    • ethyl 4'-hydroxybiphenyl-4-carboxylate
    • ethylhydroxybiphenylcarboxylate
    • Ethyl 4-(4-hydroxyphenyl)benzoate
    • 4'-Hydroxy-[1,1'-biphenyl]-4-carboxylic acid ethyl ester
    • 4-(4-hydroxyphenyl)benzoate ethylester
    • SCHEMBL903983
    • HY-W140616
    • 4-hydroxy-4'-biphenylcarboxylic acid ethyl ester
    • G4LZS45VEE
    • Ethyl 4'-hydroxy(1,1'-biphenyl)-4-carboxylate
    • Ethyl4'-hydroxy-[1,1'-biphenyl]-4-carboxylate
    • [1,1'-Biphenyl]-4-carboxylic acid, 4'-hydroxy-, ethyl ester
    • AKOS005073925
    • SS-3068
    • W13062
    • 4'-hydroxy-4-biphenylcarboxylic acid ethyl ester
    • Ethyl 4'-hydroxy-4-biphenylcarboxylate, 98%
    • 50670-76-3
    • 4'-Hydroxy-(1,1'-biphenyl)-4-carboxylic acid ethyl ester
    • (1,1'-Biphenyl)-4-carboxylic acid, 4'-hydroxy-, ethyl ester
    • SY100632
    • MFCD07809563
    • UNII-G4LZS45VEE
    • 4'-hydroxy-[1,1'-biphenyl]-4-carboxylic acid, ethyl ester
    • DTXSID40398771
    • FYXQIMAAEMCZLV-UHFFFAOYSA-N
    • DB-264991
    • J-521012
    • Ethyl 4 inverted exclamation mark -Hydroxy-[1,1 inverted exclamation mark -biphenyl]-4-carboxylate
    • CS-0199143
    • MDL: MFCD07809563
    • Inchi: 1S/C15H14O3/c1-2-18-15(17)13-5-3-11(4-6-13)12-7-9-14(16)10-8-12/h3-10,16H,2H2,1H3
    • InChI Key: FYXQIMAAEMCZLV-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=CC(=CC=1)C1C=CC(=CC=1)O)=O

Computed Properties

  • Exact Mass: 242.09400
  • Monoisotopic Mass: 242.094
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: nothing
  • Topological Polar Surface Area: 46.5A^2

Experimental Properties

  • Color/Form: solid
  • Density: 1.167
  • Melting Point: 142-144 °C (dec.)(lit.)
  • Boiling Point: 392°C at 760 mmHg
  • Flash Point: 165.7°C
  • Refractive Index: 1.58
  • PSA: 46.53000
  • LogP: 3.23590
  • Solubility: Not available

4-(4-Ethoxycarbonylphenyl)phenol Security Information

  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • HazardClass:IRRITANT

4-(4-Ethoxycarbonylphenyl)phenol Customs Data

  • HS CODE:2922299090
  • Customs Data:

    China Customs Code:

    2922299090

    Overview:

    2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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4-(4-Ethoxycarbonylphenyl)phenol Production Method

4-(4-Ethoxycarbonylphenyl)phenol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:50670-76-3)4-(4-Ethoxycarbonylphenyl)phenol
Order Number:A871486
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:29
Price ($):301.0
Email:sales@amadischem.com

Additional information on 4-(4-Ethoxycarbonylphenyl)phenol

4-(4-Ethoxycarbonylphenyl)phenol (CAS 50670-76-3): A Versatile Chemical Intermediate for Advanced Applications

4-(4-Ethoxycarbonylphenyl)phenol (CAS 50670-76-3) is an important organic compound with the molecular formula C15H14O3. This aromatic ester derivative has gained significant attention in recent years due to its unique chemical properties and wide range of industrial applications. As a specialty chemical intermediate, it plays a crucial role in the synthesis of various advanced materials, particularly in the fields of polymer chemistry and pharmaceutical development.

The compound features both phenolic hydroxyl and ethoxycarbonyl functional groups, making it a valuable building block for more complex molecular structures. Its dual functionality allows for diverse chemical modifications, which explains its growing popularity in research and industrial applications. Recent studies have highlighted its potential in creating high-performance polymers with enhanced thermal stability, a property highly sought after in the electronics and automotive industries.

In the pharmaceutical sector, 4-(4-Ethoxycarbonylphenyl)phenol derivatives have shown promise in drug development. Researchers are particularly interested in its potential as a precursor for non-steroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The compound's molecular structure allows for precise modifications that can lead to improved drug efficacy and reduced side effects, addressing current challenges in medicinal chemistry.

The synthesis of 4-(4-Ethoxycarbonylphenyl)phenol typically involves esterification reactions of corresponding phenolic compounds. Modern production methods emphasize green chemistry principles, with many manufacturers adopting solvent-free or water-based processes to minimize environmental impact. This aligns with the growing demand for sustainable chemical production methods, a key concern for today's environmentally conscious industries.

Market analysis indicates steady growth in demand for 4-(4-Ethoxycarbonylphenyl)phenol, particularly in Asia-Pacific regions where chemical and pharmaceutical industries are expanding rapidly. The compound's price stability and reliable supply chain make it an attractive option for manufacturers. Quality specifications typically require high purity levels (≥98%), with strict control over residual solvents and by-products to ensure consistency in downstream applications.

From a technical perspective, 4-(4-Ethoxycarbonylphenyl)phenol exhibits excellent solubility in common organic solvents while maintaining good thermal stability. These properties make it particularly useful in coating formulations and adhesive systems, where it can improve product performance without compromising environmental regulations. Recent innovations have explored its use in UV-curable coatings, responding to the industry's shift toward more energy-efficient production processes.

Storage and handling of 4-(4-Ethoxycarbonylphenyl)phenol require standard chemical safety precautions. The compound should be kept in tightly sealed containers away from direct sunlight and moisture to maintain stability. While not classified as hazardous under normal conditions, proper personal protective equipment should be used when handling the material in industrial settings, following established chemical safety protocols.

Research continues to uncover new applications for this versatile compound. Recent publications have investigated its potential in organic electronics, particularly as a component in organic light-emitting diodes (OLEDs) and other optoelectronic devices. The compound's ability to modify charge transport properties makes it valuable in these cutting-edge technologies, which are revolutionizing display and lighting industries.

For researchers and manufacturers interested in 4-(4-Ethoxycarbonylphenyl)phenol CAS 50670-76-3, several key suppliers offer the compound in various quantities and purity grades. When sourcing this material, it's important to verify certificates of analysis and ensure compliance with relevant industry standards. Many suppliers now provide detailed technical data sheets and application notes to assist customers in optimizing their use of this chemical intermediate.

The future outlook for 4-(4-Ethoxycarbonylphenyl)phenol appears promising, with anticipated growth in both traditional and emerging applications. As industries continue to demand more sophisticated materials with tailored properties, this compound's unique characteristics position it as a valuable tool for chemical innovation. Ongoing research into its potential uses in biodegradable polymers and advanced drug delivery systems suggests that its importance will only increase in coming years.

In conclusion, 4-(4-Ethoxycarbonylphenyl)phenol (CAS 50670-76-3) represents an excellent example of how specialized chemical intermediates enable technological advancement across multiple industries. Its balanced combination of reactivity and stability, coupled with growing manufacturing expertise, ensures its continued relevance in an increasingly complex chemical landscape. For professionals seeking reliable performance in advanced material synthesis, this compound offers numerous possibilities worth exploring.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:50670-76-3)4-(4-Ethoxycarbonylphenyl)phenol
A871486
Purity:99%
Quantity:5g
Price ($):301.0
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